1-(2-(2-Fluorophenyl)-2-methoxypropyl)-3-(o-tolyl)urea

• IUPAC Name: 1-[2-(2-fluorophenyl)-2-methoxypropyl]-3-(2-methylphenyl)urea
• InChI: InChI=1S/C18H21FN2O2/c1-13-8-4-7-11-16(13)21-17(22)20-12-18(2,23-3)14-9-5-6-10-15(14)19/h4-11H,12H2,1-3H3,(H2,20,21,22)
• InChI Key: LIDKNTIIWNGJTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NCC(C)(C2=CC=CC=C2F)OC
• Molecular Formula: C18H21FN2O2
• Molecular Weight: 316.4 g/mol

Description

This compound is a urea derivative, containing a fluorophenyl group, a methoxypropyl group, and an o-tolyl group. Urea derivatives are often used in medicinal chemistry due to their ability to form hydrogen bonds, which can be crucial for biological activity.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an isocyanate with an amine. The specific isocyanate and amine used would depend on the desired substituents.

Molecular Structure Analysis

The molecular structure of this compound would be influenced by the electronic and steric effects of the substituents. For example, the fluorine atom on the phenyl ring is an electron-withdrawing group, which could influence the reactivity of the compound.

Chemical Reactions Analysis

As a urea derivative, this compound could potentially undergo a variety of chemical reactions. For example, it could react with a strong base to form an isocyanate and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the fluorine atom could increase its lipophilicity, potentially affecting its solubility and permeability.

Scientific Research Applications

Chromatographic Analysis

The unique structure of this compound, which includes a fluorophenyl group, makes it particularly suitable for chromatographic applications. . This application is crucial in pharmaceutical research where precise separation of complex mixtures is required.

Analytical Method Development

In analytical chemistry, developing methods that can accurately and efficiently separate and quantify compounds is essential. .

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Urea derivatives can act as inhibitors of various enzymes, among other potential mechanisms.

Future Directions

Future research could involve further exploration of the biological activity of this compound, as well as modifications to its structure to optimize its properties.